Cas no 2141637-81-0 (3-amino-3-(1-ethylcyclopropyl)propanoic acid)

3-Amino-3-(1-ethylcyclopropyl)propanoic acid is a specialized cyclopropyl-containing β-amino acid derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring an ethyl-substituted cyclopropane ring, enhances steric and electronic properties, making it a valuable intermediate for designing bioactive compounds. The presence of both amino and carboxyl functional groups allows for versatile derivatization, facilitating incorporation into peptides or small-molecule frameworks. This compound may exhibit improved metabolic stability due to the constrained cyclopropyl ring, which can influence conformational flexibility. Its synthesis and reactivity are of interest in medicinal chemistry for developing novel therapeutics or enzyme inhibitors. Suitable for controlled reactions under standard conditions, it offers researchers a precise tool for structure-activity relationship studies.
3-amino-3-(1-ethylcyclopropyl)propanoic acid structure
2141637-81-0 structure
Product name:3-amino-3-(1-ethylcyclopropyl)propanoic acid
CAS No:2141637-81-0
MF:C8H15NO2
MW:157.210202455521
CID:6136750
PubChem ID:165518632

3-amino-3-(1-ethylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-(1-ethylcyclopropyl)propanoic acid
    • 2141637-81-0
    • EN300-1285424
    • Inchi: 1S/C8H15NO2/c1-2-8(3-4-8)6(9)5-7(10)11/h6H,2-5,9H2,1H3,(H,10,11)
    • InChI Key: OYJTUXSVDZBMFH-UHFFFAOYSA-N
    • SMILES: OC(CC(C1(CC)CC1)N)=O

Computed Properties

  • Exact Mass: 157.110278721g/mol
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 63.3Ų

3-amino-3-(1-ethylcyclopropyl)propanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1285424-1000mg
3-amino-3-(1-ethylcyclopropyl)propanoic acid
2141637-81-0
1000mg
$986.0 2023-10-01
Enamine
EN300-1285424-250mg
3-amino-3-(1-ethylcyclopropyl)propanoic acid
2141637-81-0
250mg
$906.0 2023-10-01
Enamine
EN300-1285424-500mg
3-amino-3-(1-ethylcyclopropyl)propanoic acid
2141637-81-0
500mg
$946.0 2023-10-01
Enamine
EN300-1285424-100mg
3-amino-3-(1-ethylcyclopropyl)propanoic acid
2141637-81-0
100mg
$867.0 2023-10-01
Enamine
EN300-1285424-1.0g
3-amino-3-(1-ethylcyclopropyl)propanoic acid
2141637-81-0
1g
$0.0 2023-06-07
Enamine
EN300-1285424-10000mg
3-amino-3-(1-ethylcyclopropyl)propanoic acid
2141637-81-0
10000mg
$4236.0 2023-10-01
Enamine
EN300-1285424-50mg
3-amino-3-(1-ethylcyclopropyl)propanoic acid
2141637-81-0
50mg
$827.0 2023-10-01
Enamine
EN300-1285424-2500mg
3-amino-3-(1-ethylcyclopropyl)propanoic acid
2141637-81-0
2500mg
$1931.0 2023-10-01
Enamine
EN300-1285424-5000mg
3-amino-3-(1-ethylcyclopropyl)propanoic acid
2141637-81-0
5000mg
$2858.0 2023-10-01

Additional information on 3-amino-3-(1-ethylcyclopropyl)propanoic acid

3-amino-3-(1-ethylcyclopropyl)propanoic acid (CAS No. 2141637-81-0)

The compound 3-amino-3-(1-ethylcyclopropyl)propanoic acid (CAS No. 2141637-81-0) is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug discovery, material science, and biotechnology. Recent studies have highlighted its role in enhancing the bioavailability of pharmaceuticals and its ability to serve as a building block for advanced materials.

Structure and Synthesis

The molecular structure of 3-amino-3-(1-ethylcyclopropyl)propanoic acid is defined by a central cyclopropane ring substituted with an ethyl group and an amino acid moiety. The cyclopropane ring introduces strain into the molecule, which can be exploited for various chemical reactions. The synthesis of this compound typically involves multi-step processes, including alkylation, cyclization, and functional group transformations. Researchers have recently developed more efficient synthetic routes, leveraging catalytic methods to improve yield and reduce reaction time.

Applications in Drug Discovery

In the realm of pharmacology, 3-amino-3-(1-ethylcyclopropyl)propanoic acid has shown promise as a precursor for bioactive compounds. Its amino acid functionality makes it an ideal candidate for peptide synthesis, while the cyclopropane ring provides opportunities for stereochemical manipulation. A study published in 2023 demonstrated its use in creating novel antibiotics with enhanced potency against multidrug-resistant bacteria.

Material Science Innovations

Beyond medicine, this compound has found applications in material science. Its ability to form stable covalent bonds makes it a valuable component in polymer synthesis. Recent advancements have utilized its structure to develop high-strength biomaterials for use in tissue engineering and regenerative medicine.

Environmental Impact and Sustainability

As sustainability becomes a critical concern in chemistry, researchers are exploring the environmental footprint of 3-amino-3-(1-ethylcyclopropyl)propanoic acid production processes. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being integrated into its synthesis to reduce ecological impact.

Future Prospects

The future of 3-amino-3-(1-ethylcyclopropyl)propanoic acid looks promising as ongoing research continues to unlock its potential across diverse domains. Collaborative efforts between academia and industry are expected to drive further innovations, ensuring this compound remains at the forefront of chemical research.

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